Cas no 1389313-68-1 (2-(trifluoromethyl)piperidine-1-sulfonyl chloride)

• Product Name: 2-(trifluoromethyl)piperidine-1-sulfonyl chloride
• CAS No: 1389313-68-1
• MF: C₆H₉ClF₃NO₂S
• MW: 251.654370069504
• MDL: MFCD22380067
• CID: 3161011
• PubChem ID: 66570557
• Update Time: 2025-08-04

2-(trifluoromethyl)piperidine-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Trifluoromethylpiperidine sulfonyl chloride
• 1-Piperidinesulfonyl chloride, 2-(trifluoromethyl)-
• 2-(trifluoromethyl)piperidine-1-sulfonyl chloride
• PFC31368
• (R)-2-Trifluoromethylpiperidinesulfonyl chloride
• EN300-23333174
• 2-Trifluoromethylpiperidinesulfonylchloride
• 1389313-68-1
• 897-983-9
• G55343

• MDL： MFCD22380067
• Inchi： 1S/C6H9ClF3NO2S/c7-14(12,13)11-4-2-1-3-5(11)6(8,9)10/h5H,1-4H2
• InChI Key： HHYSBNILYUIIAS-UHFFFAOYSA-N
• SMILES： N1(S(Cl)(=O)=O)CCCCC1C(F)(F)F

Computed Properties

• Exact Mass: 250.9994619Da
• Monoisotopic Mass: 250.9994619Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 45.8Ų

Additional information on 2-(trifluoromethyl)piperidine-1-sulfonyl chloride

2-(Trifluoromethyl)piperidine-1-sulfonyl chloride (CAS No: 1389313-68-1)

The compound 2-(trifluoromethyl)piperidine-1-sulfonyl chloride, with the CAS number 1389313-68-1, is a highly specialized chemical entity that has garnered significant attention in the fields of organic synthesis and pharmaceutical research. This compound is notable for its unique structure, which combines a piperidine ring substituted with a trifluoromethyl group and a sulfonyl chloride functional group. The trifluoromethyl substituent imparts distinctive electronic and steric properties, making this compound a valuable building block in the construction of complex molecules.

Recent advancements in synthetic chemistry have highlighted the versatility of 2-(trifluoromethyl)piperidine-1-sulfonyl chloride as a key intermediate in the synthesis of bioactive compounds. Researchers have demonstrated its utility in the construction of peptide mimetics, where the sulfonyl chloride group serves as an effective leaving group, enabling the formation of stable amide bonds. Moreover, the trifluoromethyl group enhances the lipophilicity of the molecule, which is advantageous in drug design for improving bioavailability and pharmacokinetic profiles.

The synthesis of 2-(trifluoromethyl)piperidine-1-sulfonyl chloride typically involves a multi-step process that begins with the preparation of the corresponding piperidine derivative. The introduction of the trifluoromethyl group is often achieved through nucleophilic substitution or coupling reactions, followed by sulfonation to install the sulfonyl chloride functionality. These steps require precise control over reaction conditions to ensure high yields and product purity.

In terms of applications, 2-(trifluoromethyl)piperidine-1-sulfonyl chloride has found use in the development of novel therapeutic agents targeting various disease states. For instance, recent studies have explored its role in the creation of inhibitors for kinases and proteases, where its structural features enable selective binding to target enzymes. Additionally, this compound has been employed in the synthesis of advanced materials, such as polymers and surfactants, where its unique chemical properties contribute to enhanced performance characteristics.

The growing interest in 2-(trifluoromethyl)piperidine-1-sulfonyl chloride is also driven by its compatibility with modern green chemistry principles. Researchers have developed environmentally friendly synthetic routes that minimize waste and reduce energy consumption. These advancements underscore the compound's potential as a sustainable building block in chemical manufacturing.

In conclusion, 2-(trifluoromethyl)piperidine-1-sulfonyl chloride (CAS No: 1389313-68-1) represents a cutting-edge chemical entity with diverse applications across multiple disciplines. Its unique structure, combined with recent breakthroughs in synthetic methodology and application development, positions it as a valuable tool for advancing scientific research and industrial innovation.